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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rhodamine 800 is a near-infrared (NIR) fluorescent dye with applications in fluorescence

microscopy, particularly for live-cell imaging. Its emission in the NIR region helps to minimize

interference from cellular autofluorescence, which is typically observed at shorter wavelengths.

[1] This lipophilic cationic dye can penetrate cell membranes and preferentially accumulates in

mitochondria, driven by the mitochondrial membrane potential.[2][3][4] Consequently, it is a

valuable tool for assessing mitochondrial function and cell viability.[3]

Photophysical Properties
The fluorescence characteristics of Rhodamine 800 are crucial for designing and executing

fluorescence microscopy experiments. The following table summarizes its key photophysical

properties.
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Property Value Solvent/Condition

Excitation Maximum (λex) ~682 nm Methanol

Emission Maximum (λem) ~704-712 nm Methanol

Fluorescence Lifetime ~1.90 ns Plasma

~1.86 ns Whole Blood

Molar Absorptivity (ε) Data not consistently available

Quantum Yield (Φ)
Data varies significantly with

solvent
2-propanone vs. water

Experimental Protocols
Preparation of Stock and Working Solutions
A critical first step for reproducible results is the correct preparation of Rhodamine 800
solutions. The dye has good solubility in organic solvents like DMSO but is poorly soluble in

water.

a. Stock Solution (1-10 mM)

Rhodamine 800 is typically supplied as a powder.

To prepare a stock solution, dissolve the powder in an appropriate organic solvent such as

dimethyl sulfoxide (DMSO) or ethanol. For example, to make a 5 mM stock solution, dissolve

1 mg of Rhodamine 800 in 525 µL of DMSO.

Vortex the solution until the dye is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

b. Working Solution (1-20 µM)

On the day of the experiment, thaw an aliquot of the stock solution.
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Dilute the stock solution to the desired final concentration (typically in the range of 1-20 µM)

using a suitable buffer or serum-free cell culture medium (e.g., PBS, HBSS).

The optimal concentration should be determined empirically for each cell type and

experimental condition.
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Solution Preparation Workflow

Stock Solution Preparation

Working Solution Preparation

Rhodamine 800 Powder

Add DMSO (or Ethanol)

Vortex to Dissolve

Aliquot

Store at -20°C

Thaw Stock Solution

For Experiment

Dilute in Buffer/Medium

Use Immediately
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Cell Staining Workflow

Adherent Cells Suspension Cells

Prepare Cells

Wash with PBS Pellet and Wash

Add Working Solution

Incubate 30-60 min

Wash 2-3x

Image Cells

Resuspend in Dye

Incubate 5-30 min

Pellet and Wash 2-3x
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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